![molecular formula C21H15ClN2O2 B2500928 (E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide CAS No. 325700-27-4](/img/structure/B2500928.png)
(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide, also known as Compound 1, is a novel small molecule that has gained attention for its potential applications in scientific research. This compound has been shown to have promising properties as a tool for studying various biological processes, and its unique structure makes it a valuable addition to the arsenal of research chemicals available to scientists.
Scientific Research Applications
Inducers of Apoptosis in Cancer Therapy
A novel cell- and caspase-based high throughput screening assay identified a series of N-phenyl nicotinamides, related to "(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide," as potent inducers of apoptosis. Through structure-activity relationship (SAR) studies, these compounds demonstrated significant potency in activating caspases and inducing apoptosis in breast cancer cells, highlighting their potential as novel anticancer agents. These compounds were found to inhibit microtubule polymerization in vitro, suggesting a mechanism of action similar to that of well-known anticancer drugs (Cai et al., 2003).
Antimicrobial Activity
Research into the antimicrobial efficacy of nicotinamide derivatives, including those similar to "(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide," has shown promising results against a variety of microbial strains. This includes the synthesis of new 4-Thiazolidinones of nicotinic acid with demonstrated in vitro antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal species (Patel & Shaikh, 2010).
Antioxidant Properties
The antioxidant activity of certain chalcones containing the N-arylacetamide group has been studied, showing that compounds with structural features similar to "(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide" possess significant antioxidant activity. This activity is comparable to that of ascorbic acid, indicating potential applications in oxidative stress-related conditions (Nguyen et al., 2021).
Corrosion Inhibition
Derivatives of nicotinamide, including chalcone derivatives, have been evaluated for their corrosion inhibition behavior on mild steel in hydrochloric acid solution. These studies reveal that such compounds can act as effective corrosion inhibitors, providing a protective layer on the metal surface and showing potential for applications in industrial corrosion protection (Lgaz et al., 2017).
properties
IUPAC Name |
N-[4-[(E)-3-(4-chlorophenyl)prop-2-enoyl]phenyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClN2O2/c22-18-8-3-15(4-9-18)5-12-20(25)16-6-10-19(11-7-16)24-21(26)17-2-1-13-23-14-17/h1-14H,(H,24,26)/b12-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWZDPKTUHDEESK-LFYBBSHMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)C(=O)C=CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)C(=O)/C=C/C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.